73-78-9

Lidocaine hydrochloride

In Stock

• CAS RN:
• 73-78-9

• Formula:
• C14H22N2O.HCl

• InChI:
• InChI=1S/C14H22N2O.ClH/c1-5-16(6-2)10-13(17)15-14-11(3)8-7-9-12(14)4;/h7-9H,5-6,10H2,1-4H3,(H,15,17);1H

• InChIKey:
• IYBQHJMYDGVZRY-UHFFFAOYSA-N

• Voltage gated sodium channel blocker (IC50 values are 42 and 210 μM for TTX-sensitive and TTX-resistant DRG channels respectively). Reduces proinflammatory cytokine production and shows anesthetic effects in vivo.
  Lidocaine Hydrochloride is the hydrochloride salt from of lidocaine, an aminoethylamide and a prototypical member of the amide class anesthetics. Lidocaine interacts with voltage-gated Na+ channels in the nerve cell membrane and blocks the transient increase in permeability of excitable membranes to Na+. This prevents the generation and conduction of nerve impulses and produces a reversible loss of sensation. Lidocaine hydrochloride also exhibits class IB antiarrhythmic effects. The agent decreases the flow of sodium ions into myocardial tissue, especially on the Purkinje network, during phase 0 of the action potential, thereby decreasing depolarization, automat...

2-((1-benzyl-1H-indol-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

In Stock

• CAS RN:
• 681273-78-9

• Formula:
• C21H19N3O2S

• InChI:
• InChI=1S/C21H19N3O2S/c1-15-11-20(23-26-15)22-21(25)14-27-19-13-24(12-16-7-3-2-4-8-16)18-10-6-5-9-17(18)19/h2-11,13H,12,14H2,1H3,(H,22,23,25)

• InChIKey:
• JZGQCIZHWARNQF-UHFFFAOYSA-N

• 2-((1-benzyl-1H-indol-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C21H19N3O2S and its molecular weight is 377.46. The purity is usually 95%.

3-(2-(4-Isopropylphenoxy)acetamido)benzofuran-2-carboxamide

In Stock

• CAS RN:
• 898373-78-9

• Formula:
• C20H20N2O4

• InChI:
• InChI=1S/C20H20N2O4/c1-12(2)13-7-9-14(10-8-13)25-11-17(23)22-18-15-5-3-4-6-16(15)26-19(18)20(21)24/h3-10,12H,11H2,1-2H3,(H2,21,24)(H,22,23)

• InChIKey:
• FBJBUIKWBVALGY-UHFFFAOYSA-N

• 3-(2-(4-Isopropylphenoxy)acetamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C20H20N2O4 and its molecular weight is 352.39. The purity is usually 95%.

1-(3-(Benzo[d][1,3]dioxol-5-yl)-4,5-dihydro-5-(3,4,5-trimethoxyphenyl)pyrazol-1-yl)ethanone

In Stock

• CAS RN:
• 924873-78-9

• Formula:
• C21H22N2O6

• InChI:
• InChI=1S/C21H22N2O6/c1-12(24)23-16(14-8-19(25-2)21(27-4)20(9-14)26-3)10-15(22-23)13-5-6-17-18(7-13)29-11-28-17/h5-9,16H,10-11H2,1-4H3

• InChIKey:
• DSUSHVBFDNYXMR-UHFFFAOYSA-N

• 1-(3-(Benzo[d][1,3]dioxol-5-yl)-4,5-dihydro-5-(3,4,5-trimethoxyphenyl)pyrazol-1-yl)ethanone is a useful research compound. Its molecular formula is C21H22N2O6 and its molecular weight is 398.415. The purity is usually 95%.

4-Fluoro-5-methylisoxazol-3-ol

• CAS RN:
• 131573-78-9

• Formula:
• C4H4FNO2

• InChI:
• InChI=1S/C4H4FNO2/c1-2-3(5)4(7)6-8-2/h1H3,(H,6,7)

• InChIKey:
• LWDJOADQGRUILB-UHFFFAOYSA-N

• 4-Fluoro-5-methylisoxazol-3-ol is a useful research compound. Its molecular formula is C4H4FNO2 and its molecular weight is 117.08 g/mol. The purity is usually 95%.

1-(2-Chlorobenzyl)-1H-1,2,3-triazole-4-methanol

In Stock

• CAS RN:
• 932373-78-9

• Formula:
• C10H10ClN3O

• InChI:
• InChI=1S/C10H10ClN3O/c11-10-4-2-1-3-8(10)5-14-6-9(7-15)12-13-14/h1-4,6,15H,5,7H2

• InChIKey:
• WSUODQLMJIMHGD-UHFFFAOYSA-N

• 1-(2-Chlorobenzyl)-1H-1,2,3-triazole-4-methanol is a useful research compound. Its molecular formula is C10H10ClN3O and its molecular weight is 223.66. The purity is usually 95%.

Benzyl 2-acetamido-6-O-(2-acetamido-2,4-dideoxy-4-fluoroglucopyranosyl)-2-deoxygalactopyranoside

• CAS RN:
• 115973-78-9

• Formula:
• C23H33FN2O10

• InChI:
• InChI=1S/C23H33FN2O10/c1-11(28)25-17-20(31)16(24)14(8-27)35-22(17)34-10-15-19(30)21(32)18(26-12(2)29)23(36-15)33-9-13-6-4-3-5-7-13/h3-7,14-23,27,30-32H,8-10H2,1-2H3,(H,25,28)(H,26,29)/t14-,15-,16-,17-,18-,19+,20+,21-,22-,23-/m1/s1

• InChIKey:
• POYIBRAGZANVDT-FBDIQVNCSA-N

• Benzyl 2-acetamido-6-O-(2-acetamido-2,4-dideoxy-4-fluoroglucopyranosyl)-2-deoxygalactopyranoside, also known as Benzyl 2-acetamido-6-O-(2-acetamido-2,4-dideoxy-4-fluoroglucopyranosyl)-2-deoxygalactopyranoside, is a useful research compound. Its molecular formula is C23H33FN2O10 and its molecular weight is 516.5 g/mol. The purity is usually 95%.

Isoxazole-4-carbohydrazide

Usually In Stock

• CAS RN:
• 885273-78-9

• Formula:
• C4H5N3O2

• InChI:
• InChI=1S/C4H5N3O2/c5-7-4(8)3-1-6-9-2-3/h1-2H,5H2,(H,7,8)

• InChIKey:
• UYPJVBNVGXEBIY-UHFFFAOYSA-N

• Isoxazole-4-carbohydrazide is a useful research compound. Its molecular formula is C4H5N3O2 and its molecular weight is 127.1 g/mol. The purity is usually 95%.

2-(4-Trifluoromethylphenyl)piperidine hydrochloride

In Stock

• CAS RN:
• 1187173-78-9

• Formula:
• C12H15ClF3N

• InChI:
• InChI=1S/C12H14F3N.ClH/c13-12(14,15)10-6-4-9(5-7-10)11-3-1-2-8-16-11;/h4-7,11,16H,1-3,8H2;1H

• InChIKey:
• CHUNZFHSOKBFEK-UHFFFAOYSA-N

• 2-(4-Trifluoromethylphenyl)piperidine hydrochloride is a useful research compound. Its molecular formula is C12H15ClF3N and its molecular weight is 265.7. The purity is usually 95%.

4-Bromo-1-(2,2-diethoxyethoxy)-2-fluorobenzene

In Stock

• CAS RN:
• 1271673-78-9

• Formula:
• C12H16BrFO3

• InChI:
• InChI=1S/C12H16BrFO3/c1-3-15-12(16-4-2)8-17-11-6-5-9(13)7-10(11)14/h5-7,12H,3-4,8H2,1-2H3

• InChIKey:
• LDCCPHBYBRPJOF-UHFFFAOYSA-N

• 4-Bromo-1-(2,2-diethoxyethoxy)-2-fluorobenzene is a useful research compound. Its molecular formula is C12H16BrFO3 and its molecular weight is 307.16 g/mol. The purity is usually 95%.

1-(2-(5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)-3-(thiophen-2-yl)urea

In Stock

• CAS RN:
• 1797673-78-9

• Formula:
• C18H19N5OS

• InChI:
• InChI=1S/C18H19N5OS/c24-18(21-17-2-1-11-25-17)20-9-10-23-16(14-3-4-14)12-15(22-23)13-5-7-19-8-6-13/h1-2,5-8,11-12,14H,3-4,9-10H2,(H2,20,21,24)

• InChIKey:
• AAWFEOPIPRPACX-UHFFFAOYSA-N

• 1-(2-(5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)-3-(thiophen-2-yl)urea is a useful research compound. Its molecular formula is C18H19N5OS and its molecular weight is 353.44. The purity is usually 95%.

4-Amino-1-methylpyridin-2(1H)-one hydrochloride

In Stock

• CAS RN:
• 1404373-78-9

• Formula:
• C6H9ClN2O

• InChI:
• InChI=1S/C6H8N2O.ClH/c1-8-3-2-5(7)4-6(8)9;/h2-4H,7H2,1H3;1H

• InChIKey:
• DQWKNROHCZYSEE-UHFFFAOYSA-N

• 4-Amino-1-methylpyridin-2(1H)-one hydrochloride is a useful research compound. Its molecular formula is C6H9ClN2O and its molecular weight is 160.6 g/mol. The purity is usually 95%.

4-Amino-1-methylpyridin-2(1H)-one hydrochloride

• CAS RN:
• 1404373-78-9; 952182-01-3

• Formula:
• C6H9ClN2O

• InChI:
• InChI=1S/C6H8N2O.ClH/c1-8-3-2-5(7)4-6(8)9;/h2-4H,7H2,1H3;1H

• InChIKey:
• DQWKNROHCZYSEE-UHFFFAOYSA-N

• 4-Amino-1-methylpyridin-2(1H)-one hydrochloride is a useful research compound. Its molecular formula is C6H9ClN2O and its molecular weight is 160.6. The purity is usually 95%.